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Introduction
Metazosulfuron is a novel pyrazolesulfonylurea herbicide developed by Nissan Chemical

Industries, Ltd. It demonstrates exceptional efficacy against a broad spectrum of weeds in

paddy fields, including those resistant to conventional sulfonylurea herbicides.[1][2][3] This

technical guide provides an in-depth overview of Metazosulfuron, covering its core properties,

mechanism of action, herbicidal activity, and toxicological profile. Detailed experimental

protocols and visual diagrams are included to support research and development activities.

Physicochemical Properties
Metazosulfuron is a white, odorless solid with the chemical formula C₁₅H₁₈ClN₇O₇S.[4] Its

chemical structure features a pyrazole ring, a dimethoxypyrimidine moiety, and a sulfonylurea

linkage.[4] Key physicochemical properties are summarized in the table below for easy

reference.
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Property Value

IUPAC Name

1-{3-chloro-1-methyl-4-[(5RS)-5,6-dihydro-5-

methyl-1,4,2-dioxazin-3-yl]pyrazol-5-

ylsulfonyl}-3-(4,6-dimethoxypyrimidin-2-yl)urea

CAS No. 868680-84-6

Molecular Weight 475.86 g/mol

Appearance White solid, odorless

Density 1.49 g/cm³

Melting Point 175.5–177.6°C

Vapor Pressure 7.0 × 10⁻⁸ Pa (25°C)

pKa 3.4 (20°C)

Solubility in Water 33.3 mg/L (20°C)

Log P (octanol/water)
1.87 (pH 4, 25°C), -0.35 (pH 7, 25°C), -0.58 (pH

9, 25°C)

Source:[5]

Mechanism of Action: ALS Inhibition
Similar to other sulfonylurea herbicides, Metazosulfuron's primary mode of action is the

inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid

synthase (AHAS).[1][3] ALS is a critical enzyme in the biosynthetic pathway of branched-chain

amino acids—valine, leucine, and isoleucine—which are essential for protein synthesis and cell

division in plants.[1] As mammals lack the ALS enzyme, sulfonylurea herbicides exhibit low

mammalian toxicity.[1]

Metazosulfuron's effectiveness against sulfonylurea-resistant (SU-R) weeds is a key

characteristic. It has been shown to inhibit the ALS of both SU-R and sulfonylurea-susceptible

(SU-S) biotypes of certain weeds at similar rates, unlike some other sulfonylurea herbicides

which are less effective against the resistant biotypes.[1]
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Caption: Mechanism of Action of Metazosulfuron via ALS Inhibition.

Herbicidal Activity
Metazosulfuron is effective at low application rates, typically between 60 to 120 grams of

active ingredient per hectare (g a.i./ha), providing excellent control of a wide range of paddy

weeds with good crop safety for rice.[1][2][3] Its spectrum of activity includes annual and

perennial weeds, with notable efficacy against Echinochloa spp.[1][2][3]

A significant advantage of Metazosulfuron is its ability to control weeds that have developed

resistance to other sulfonylurea herbicides.[1]

Table of Weeds Controlled by Metazosulfuron
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Weed Species Common Name Efficacy

Echinochloa oryzicola Barnyard Grass High

Eleocharis kuroguwai Kuroguwai High

Cyperus serotinus Late-Flowering Cyperus High

Schoenoplectus maritimus Sea Club-Rush High

Schoenoplectus juncoides

(SU-R)
Japanese Bulrush Excellent

Monochoria vaginalis (SU-R) Monochoria Excellent

Monochoria korsakowii (SU-R) Korsakow's Monochoria Excellent

Sagittaria trifolia (SU-R) Threeleaf Arrowhead Excellent

Source:[1]

Toxicological and Ecotoxicological Profile
Metazosulfuron exhibits a favorable toxicological and ecotoxicological profile, with low toxicity

to mammals, birds, fish, and beneficial insects.[1]

Toxicological Data for Metazosulfuron

Test Species Result

Acute Oral LD₅₀ Rat > 2000 mg/kg

Acute Dermal LD₅₀ Rat > 2000 mg/kg

Acute Inhalation LC₅₀ Rat > 5.05 mg/L

Skin Irritation Rabbit Non-irritant

Eye Irritation Rabbit Minimal irritant

Mutagenicity (Ames test) - Negative
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Source:[1][6]

Ecotoxicological Data for Metazosulfuron

Test Species Result

Acute Toxicity LC₅₀ (96h) Carp > 95.1 mg/L

Acute Toxicity EC₅₀ (48h) Daphnia magna > 101 mg/L

Acute Contact LD₅₀ Honeybee (Apis mellifera) > 100 µ g/bee

Acute Oral LD₅₀ Honeybee (Apis mellifera) > 100 µ g/bee

Acute Oral LD₅₀ Bobwhite Quail > 2000 mg/kg

Acute Toxicity LC₅₀ Earthworm (Eisenia foetida) > 1000 mg/kg

Source:[1][6]

Experimental Protocols
Whole-Plant Herbicide Efficacy Bioassay (Greenhouse)
This protocol outlines a general procedure for assessing the efficacy of Metazosulfuron on

target weed species in a controlled greenhouse environment.

Seed Germination and Plant Growth:

Sow seeds of target weed species (e.g., Echinochloa oryzicola, sulfonylurea-susceptible

and -resistant biotypes of Schoenoplectus juncoides) in pots filled with a suitable soil mix

for paddy weeds.

Grow plants in a greenhouse under controlled conditions (e.g., 25-30°C day/20-25°C

night, 14-hour photoperiod).

Water the plants as needed to maintain soil moisture, simulating paddy field conditions.

Herbicide Application:
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Prepare a stock solution of Metazosulfuron in a suitable solvent (e.g., acetone with a

surfactant).

Create a series of dilutions to achieve the desired application rates (e.g., 0, 30, 60, 120,

240 g a.i./ha).

When the weed seedlings reach the 2-3 leaf stage, apply the herbicide solutions using a

laboratory spray chamber calibrated to deliver a consistent volume.

Include an untreated control group for comparison.

Data Collection and Analysis:

Visually assess plant injury (e.g., chlorosis, necrosis, growth inhibition) at regular intervals

(e.g., 7, 14, and 21 days after treatment) using a rating scale (e.g., 0 = no effect, 100 =

complete kill).

At the end of the experiment (e.g., 21 days), harvest the above-ground biomass of each

plant.

Determine the fresh and dry weight of the biomass.

Calculate the percent growth inhibition relative to the untreated control.

Analyze the data using appropriate statistical methods to determine the effective dose

(e.g., GR₅₀ - the dose causing 50% growth reduction).
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Caption: Workflow for a Whole-Plant Herbicide Efficacy Bioassay.
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In Vitro Acetolactate Synthase (ALS) Inhibition Assay
This protocol describes a method for determining the inhibitory effect of Metazosulfuron on

ALS activity extracted from plant tissue.

Enzyme Extraction:

Harvest young leaf tissue from the target weed species.

Homogenize the tissue in a cold extraction buffer (e.g., potassium phosphate buffer, pH

7.5, containing pyruvate, MgCl₂, thiamine pyrophosphate, FAD, and a reducing agent like

dithiothreitol).

Centrifuge the homogenate at a low temperature to pellet cell debris.

Collect the supernatant containing the crude enzyme extract.

Enzyme Assay:

Prepare a reaction mixture containing the enzyme extract, assay buffer, and varying

concentrations of Metazosulfuron (or a control solvent).

Initiate the enzymatic reaction by adding the substrate (pyruvate).

Incubate the reaction mixture at a constant temperature (e.g., 37°C) for a specific time

(e.g., 60 minutes).

Stop the reaction by adding sulfuric acid. This also facilitates the conversion of the

reaction product, acetolactate, to acetoin.

Detection and Analysis:

Add creatine and α-naphthol to the reaction mixture and incubate to allow for color

development. Acetoin forms a colored complex in the presence of these reagents.

Measure the absorbance of the colored product using a spectrophotometer at a specific

wavelength (e.g., 530 nm).
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Calculate the percent inhibition of ALS activity for each Metazosulfuron concentration

relative to the control.

Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of

enzyme activity).
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Caption: Workflow for an In Vitro ALS Inhibition Assay.
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Conclusion
Metazosulfuron represents a significant advancement in pyrazolesulfonylurea herbicide

technology. Its broad-spectrum efficacy, including activity against sulfonylurea-resistant weeds,

combined with a favorable safety profile, makes it a valuable tool for weed management in rice

cultivation. The technical data and experimental protocols provided in this guide offer a

comprehensive resource for researchers and professionals in the fields of agricultural science

and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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